Cas no 779313-19-8 ((4R,5R)-2,7-dimethyloctane-4,5-diamine)

• Product Name: (4R,5R)-2,7-dimethyloctane-4,5-diamine
• CAS No: 779313-19-8
• MF: C₁₀H₂₄N₂
• MW: 172.310962677002
• CID: 4771317
• Update Time: 2025-06-10

(4R,5R)-2,7-dimethyloctane-4,5-diamine Chemical and Physical Properties

Names and Identifiers

• (4R,5R)-2,7-dimethyloctane-4,5-diamine

• Inchi： 1S/C10H24N2/c1-7(2)5-9(11)10(12)6-8(3)4/h7-10H,5-6,11-12H2,1-4H3/t9-,10-/m1/s1
• InChI Key： LKIULKWWFDXWAO-NXEZZACHSA-N
• SMILES： CC(C)C[C@@H](N)[C@H](N)CC(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on (4R,5R)-2,7-dimethyloctane-4,5-diamine

Comprehensive Overview of (4R,5R)-2,7-dimethyloctane-4,5-diamine (CAS No. 779313-19-8)

(4R,5R)-2,7-dimethyloctane-4,5-diamine (CAS No. 779313-19-8) is a chiral diamine compound with significant applications in organic synthesis, pharmaceuticals, and material science. Its unique stereochemistry and functional groups make it a valuable building block for asymmetric catalysis and drug development. The compound's molecular structure features two stereocenters at the 4th and 5th carbon positions, contributing to its enantioselective properties. Researchers and industries are increasingly interested in this compound due to its potential in designing high-performance polymers and bioactive molecules.

In recent years, the demand for chiral auxiliaries and stereoselective catalysts has grown exponentially, driven by advancements in green chemistry and sustainable manufacturing. (4R,5R)-2,7-dimethyloctane-4,5-diamine aligns with these trends, as its rigid backbone and amine functionalities enable efficient asymmetric synthesis. This compound is often compared to other diamines like 1,2-diaminocyclohexane or trans-1,2-diaminocyclohexane, but its linear alkyl chain and methyl substituents offer distinct advantages in solubility and steric control.

One of the most searched questions related to this compound is: "What are the applications of (4R,5R)-2,7-dimethyloctane-4,5-diamine in drug discovery?" Studies suggest its utility in constructing chelate ligands for metal-catalyzed reactions, such as hydrogenation and C-C coupling, which are critical for producing pharmaceutical intermediates. Additionally, its hydrophobic character and low toxicity profile make it suitable for bioconjugation and peptide modification.

From an industrial perspective, 779313-19-8 is gaining attention for its role in advanced material synthesis. For instance, it can serve as a crosslinker in epoxy resins or a monomer for polyamide coatings, enhancing thermal stability and mechanical strength. These properties are highly relevant to sectors like automotive, aerospace, and electronics, where lightweight and durable materials are prioritized.

Another trending topic is the scalability of (4R,5R)-2,7-dimethyloctane-4,5-diamine production. Researchers are exploring enzymatic resolution and continuous flow chemistry to optimize its synthesis, addressing challenges like racemization and yield improvement. Such innovations align with the broader shift toward cost-effective and eco-friendly chemical processes.

In summary, (4R,5R)-2,7-dimethyloctane-4,5-diamine (CAS No. 779313-19-8) is a versatile compound with broad interdisciplinary relevance. Its stereochemical purity, functional versatility, and compatibility with sustainable practices position it as a key player in modern chemistry. As interest in customized diamines and chiral building blocks continues to rise, this compound is poised to play a pivotal role in future scientific and industrial breakthroughs.